Cas no 1806955-87-2 (3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol
• CAS No: 1806955-87-2
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4893904
• Update Time: 2025-06-14

3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol

• Inchi： 1S/C8H7ClF2INO/c9-1-5-6(7(10)11)4(3-14)2-13-8(5)12/h2,7,14H,1,3H2
• InChI Key： UZYGXXLQWIAGSA-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C(C(F)F)=C(C=N1)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol

Comprehensive Overview of 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol (CAS No. 1806955-87-2)

The compound 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol (CAS No. 1806955-87-2) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, difluoromethyl, and iodo substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in developing novel heterocyclic compounds.

In recent years, the demand for fluorinated pyridines has surged, driven by their enhanced metabolic stability and bioavailability in drug design. The presence of the difluoromethyl group in 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol is particularly noteworthy, as fluorination is a key strategy in modern medicinal chemistry to improve drug efficacy. This compound aligns with the growing trend of fluorine-containing pharmaceuticals, a topic frequently searched in scientific databases and AI-driven research platforms.

Another critical aspect of this compound is its iodopyridine core, which offers excellent reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for targeted therapies and precision medicine. The chloromethyl group further enhances its utility as a versatile building block for functionalization, making it a favorite among synthetic chemists.

From an SEO perspective, terms like "pyridine derivatives in drug discovery", "fluorinated heterocycles synthesis", and "iodopyridine applications" are highly relevant to this compound. These keywords reflect current user interests in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such intermediates. The compound’s potential in catalysis and material science also aligns with trending searches in academic and industrial circles.

In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-5-methanol (CAS No. 1806955-87-2) represents a cutting-edge tool for advancing molecular innovation. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of bioactive molecules.